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Introduction

Carbosulfan is a broad-spectrum carbamate insecticide, nematicide, and miticide used to

control a wide range of soil-dwelling and foliar-feeding pests in various agricultural crops.[1][2]

It functions as a pro-insecticide, meaning it is metabolized within the target pest into its more

toxic form, carbofuran.[1][3] This active metabolite acts as a cholinesterase inhibitor, disrupting

the insect's nervous system.[4][5] Carbosulfan's efficacy is delivered through three primary

modes of action: systemic absorption, contact killing, and stomach poisoning.[4] It is available

in several formulations, including Emulsifiable Concentrates (EC), Wettable Powders (WP),

Granules (GR), and Dry seed treatment formulations (DS), to suit different application needs.[1]

[6]

Section 1: Field Application Protocols
These protocols provide standardized procedures for the field application of Carbosulfan.

Adherence to these guidelines is crucial for ensuring efficacy, crop safety, and minimizing

environmental impact.

Protocol 1.1: Foliar Spray Application
This protocol details the preparation and application of Carbosulfan Emulsifiable Concentrate

(EC) formulations for controlling foliar pests.
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Objective: To achieve uniform coverage of plant surfaces for the effective control of sucking

and chewing pests such as aphids, whiteflies, thrips, and leafhoppers.[4]

Materials:

Carbosulfan 25% EC formulation[4][5]

Clean water

Calibrated sprayer (e.g., backpack sprayer, boom sprayer)

Personal Protective Equipment (PPE): Chemical-resistant gloves, goggles, respirator, and

protective clothing[5][7]

Measuring cylinders

Procedure:

Timing: Apply at the first sign of pest infestation.[5] Repeat applications at 10-14 day

intervals if pest pressure persists, adhering to the crop-specific pre-harvest interval (PHI).[5]

Equipment Calibration: Ensure the sprayer is properly calibrated to deliver the desired

volume of spray solution evenly over the target area.

Mixing and Dilution: a. Fill the spray tank with half the required volume of clean water. b.

Measure the recommended amount of Carbosulfan 25% EC (see Table 1) and add it to the

tank. c. Agitate the mixture thoroughly. d. Add the remaining volume of water and continue to

agitate to ensure a uniform emulsion.

Application: a. Apply the spray solution ensuring uniform coverage of all plant surfaces,

including the undersides of leaves where pests often reside.[5] b. Avoid application during

windy conditions or when rain is imminent to prevent drift and runoff.[5]

Post-Application: a. Thoroughly clean the sprayer equipment with water and a cleaning

agent. b. Dispose of empty containers and rinse water according to local regulations.[7] c.

Wash hands and exposed skin thoroughly with soap and water after handling.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.pomais.com/product/carbosulfan-insecticide/
https://www.benchchem.com/product/b1218777?utm_src=pdf-body
https://www.pomais.com/product/carbosulfan-insecticide/
https://www.smagrichem.com/insecticide/carbosulfan-25-ec/
https://www.smagrichem.com/insecticide/carbosulfan-25-ec/
http://cdn.chemservice.com/product/msdsnew/External/English/N-11409%20English%20SDS%20US.pdf
https://www.smagrichem.com/insecticide/carbosulfan-25-ec/
https://www.smagrichem.com/insecticide/carbosulfan-25-ec/
https://www.benchchem.com/product/b1218777?utm_src=pdf-body
https://www.smagrichem.com/insecticide/carbosulfan-25-ec/
https://www.smagrichem.com/insecticide/carbosulfan-25-ec/
http://cdn.chemservice.com/product/msdsnew/External/English/N-11409%20English%20SDS%20US.pdf
https://www.pomais.com/product/carbosulfan-insecticide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1.2: Soil Application (Granular Formulation)
This protocol is for the application of Carbosulfan granular (GR) formulations to control soil-

borne pests and provide systemic protection to young plants.

Objective: To incorporate Carbosulfan granules into the soil for the control of soil insects and

nematodes.[2]

Materials:

Carbosulfan 5% or 10% Granular (GR) formulation[6]

Calibrated granular applicator or microgranulator[6]

Personal Protective Equipment (PPE) as listed in Protocol 1.1

Procedure:

Timing: Apply at the time of sowing or planting.[6]

Application Method: a. In-furrow: Apply the recommended dosage of granules (see Table 2)

directly into the seed furrow during planting using a microgranulator attached to the sowing

equipment.[6] b. Broadcast/Band: Apply granules as a band over the row or broadcast

evenly over the soil surface.

Incorporation: If applied via broadcast or band, incorporate the granules into the soil

mechanically.[6] For in-furrow applications, the sowing process typically provides sufficient

incorporation.

Safety: Do not handle granules with bare hands. Ensure the applicator is correctly calibrated

to prevent over-application.

Protocol 1.3: Seed Treatment
This protocol describes the method for treating seeds with Carbosulfan Dry Seed Treatment

(DS) formulation to protect seedlings from early-season pests.
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Objective: To coat seeds with Carbosulfan for systemic protection against pests like thrips,

aphids, and stem borers during the early stages of crop growth.[8][9]

Materials:

Carbosulfan 25% DS formulation[8][9]

Seeds (e.g., cotton, maize, peas, mustard)[8][10]

Seed treatment equipment (e.g., rotating drum) or a large polyethylene bag[9]

Personal Protective Equipment (PPE) as listed in Protocol 1.1

Procedure:

Dosage Calculation: Determine the required amount of Carbosulfan 25% DS based on the

weight of the seeds to be treated (see Table 3).[8]

Preparation: a. Place the seeds in the treatment vessel (bag or drum). b. Slightly moisten the

seeds with a fine mist of water to help the powder adhere.[8]

Application: a. Add the calculated quantity of Carbosulfan 25% DS to the seeds.[9] b. If

using a bag, hold the mouth tightly after trapping air inside and shake vigorously until all

seeds are uniformly coated.[9] c. If using a drum, rotate it until a uniform coating is achieved.

Drying: Spread the treated seeds in a thin layer in a shaded, well-ventilated area and allow

them to dry completely before sowing.[8]

Handling: Wear gloves when handling treated seeds. Do not use treated seeds for food,

feed, or oil purposes.

Section 2: Data Presentation
The following tables summarize recommended application rates for various Carbosulfan
formulations across different crops.

Table 1: Recommended Application Rates for Foliar Spray

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b1218777?utm_src=pdf-body
https://www.youtube.com/watch?v=SNUYKg2klgw
https://ag.fmc.com/in/sites/default/files/2020-12/Carbosulfan%2025%25%20DS.pdf
https://www.benchchem.com/product/b1218777?utm_src=pdf-body
https://www.youtube.com/watch?v=SNUYKg2klgw
https://ag.fmc.com/in/sites/default/files/2020-12/Carbosulfan%2025%25%20DS.pdf
https://www.youtube.com/watch?v=SNUYKg2klgw
https://www.ppseonlinejournals.org.et/index.php/PMJE/article/view/359/245
https://ag.fmc.com/in/sites/default/files/2020-12/Carbosulfan%2025%25%20DS.pdf
https://www.benchchem.com/product/b1218777?utm_src=pdf-body
https://www.youtube.com/watch?v=SNUYKg2klgw
https://www.youtube.com/watch?v=SNUYKg2klgw
https://www.benchchem.com/product/b1218777?utm_src=pdf-body
https://ag.fmc.com/in/sites/default/files/2020-12/Carbosulfan%2025%25%20DS.pdf
https://ag.fmc.com/in/sites/default/files/2020-12/Carbosulfan%2025%25%20DS.pdf
https://www.youtube.com/watch?v=SNUYKg2klgw
https://www.benchchem.com/product/b1218777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crop Target Pests Formulation Dosage Rate Reference

Cotton
Aphids,
Whiteflies

25% EC
750–1000
ml/ha

[4][5]

Vegetables
Whiteflies,

Aphids, Thrips
25% EC 750–1200 ml/ha [4][5]

Fruit Trees

Thrips,

Leafhoppers,

Aphids

25% EC 750–1200 ml/ha [4][5]

Rice, Chili

Green

leafhopper, Stem

borer, Aphids

25% EC 400 ml/acre [11]

Alfalfa -
4EC (4 lb

a.i./Gal)
0.125-1 lb a.i./A [12]

Citrus -
2.5EC (2.5 lb

a.i./Gal)
5-60 oz a.i./A [12]

| Field Corn | - | 4EC (4 lb a.i./Gal) | 0.5-2 lb a.i./A |[12] |

Table 2: Recommended Application Rates for Soil Application (Granular)

Crop Formulation
Application
Method

Dosage Rate
(Active
Ingredient)

Reference

Potatoes 5% GR
In-furrow at
planting

0.75 - 1.8 kg
a.i./ha

[6]

Sugar Beet 5% or 10% GR
At

sowing/planting

0.6 - 1.0 kg

a.i./ha
[6]

Maize 5% GR At planting 0.6 kg a.i./ha [6]

Rice 6G

21 & 45 days

after

transplanting

1000 - 2000 g

a.i./ha
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| Sugarcane | - | - | Rice seedling field – rice thrips, stem borers |[1] |

Table 3: Recommended Application Rates for Seed Treatment

Crop Formulation Dosage Rate Reference

Cotton, Peas,
Mustard, Chickpea

25% DS 2 - 4 g / kg of seed [8]

| Cotton | 25% DS | 40 g / kg of seed |[9] |

Section 3: Experimental Methodologies
Protocol 3.1: Residue Analysis in Plant and Soil
Samples
This protocol provides a general methodology for determining Carbosulfan and its metabolite

(carbofuran) residues.

Objective: To extract and quantify Carbosulfan residues from agricultural and environmental

matrices using chromatographic techniques.

Methodology:

Sample Collection: Collect representative samples (e.g., rice grain, straw, soil) from treated

and control plots at specified intervals (e.g., at harvest).

Extraction: a. Homogenize the collected samples. b. Extract Carbosulfan and its

metabolites using an appropriate solvent system (e.g., hexane/propan-2-ol, hexane/acetone,

or dichloromethane).[6]

Cleanup: a. Partition the extract with a suitable solvent. b. Clean the extract using Solid-

Phase Extraction (SPE) with a Florisil or aminopropyl cartridge to remove interfering co-

extractives.[6]

Analysis: a. Concentrate the cleaned extract to a known volume. b. Determine the

concentration of Carbosulfan and Carbofuran using Gas Chromatography (GC) with a
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Nitrogen-Phosphorus Detector (NPD), GC-Mass Spectrometry (GC-MS), or High-

Performance Liquid Chromatography (HPLC).[6]

Quantification: a. Prepare standard calibration curves using certified reference standards of

Carbosulfan and Carbofuran. b. Calculate the residue levels in the original samples

(mg/kg). c. Conduct recovery studies by fortifying control samples with known amounts of

analyte to validate the method's accuracy.

Protocol 3.2: Compatibility Test for Tank Mixing
This protocol outlines a small-scale test to ensure the physical compatibility of Carbosulfan
with other agrochemicals (e.g., fungicides, fertilizers) before large-scale tank mixing.[4]

Objective: To assess the physical compatibility of a proposed tank mix to prevent nozzle

clogging and ensure uniform application.

Methodology:

Use a clear glass jar with a lid (approximately 1 liter).

Follow the W-A-L-E-S plan: a. Add water to the jar, typically filling it halfway. b. Add products

one at a time in the following order, mixing after each addition: i. Wettable powders and

Water-dispersible granules. ii. Agitate thoroughly. iii. Liquid flowables and suspensions. iv.

Emulsifiable concentrates (like Carbosulfan 25% EC).[4] v. Surfactants and Solutions. c.

Use the same proportional amounts of each product as would be used in the full-scale spray

tank.

Secure the lid and invert the jar 10-15 times to mix thoroughly.

Observe the mixture immediately and after 30 minutes. Look for signs of incompatibility, such

as the formation of flakes, crystals, sludge, gels, or an oily layer.

If signs of incompatibility appear, do not proceed with the tank mix.

Section 4: Safety Protocols
Carbosulfan is classified as moderately hazardous (WHO Class II) and can be fatal if inhaled

and toxic if swallowed.[7][13] Strict adherence to safety protocols is mandatory.
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Protocol 4.1: Personal Protective Equipment (PPE) and
Handling

Always wear appropriate PPE: This includes chemical-resistant gloves (PVC), safety goggles

or a face shield, a respirator, long-sleeved shirts, long pants, and chemical-resistant

footwear.[4][5][7][14]

Avoid contact: Prevent contact with skin, eyes, and clothing. Do not inhale vapor or spray

mist.[7][14]

Hygiene: Do not eat, drink, or smoke when handling Carbosulfan.[4] Wash hands and face

thoroughly with soap and water after use and before eating or drinking.[14]

Storage: Store in a cool, dry, well-ventilated area, away from food, feed, and water sources.

Keep containers securely sealed and out of reach of children.[5][14]

Protocol 4.2: Spill Management
Minor Spills:

Contain the spillage.

Wear full PPE.

Absorb the spill with inert material such as sand, earth, or vermiculite.[14]

Collect the absorbed material into a labeled container for proper disposal.[14]

Major Spills:

Evacuate the area and move upwind.[14]

Prevent the spill from entering drains or waterways.[5][7]

Contact emergency services and the supplier for guidance.

Section 5: Visualizations
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Diagram 1: Carbosulfan's Mode of Action

Carbosulfan Metabolism
(in insect)

Carbofuran
(Active Metabolite)
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Inhibits Acetylcholine
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Caption: Carbosulfan is metabolized to Carbofuran, which inhibits AChE, causing paralysis.

Diagram 2: Experimental Workflow for a Foliar
Application Efficacy Trial
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Start: Trial Design

Plot Establishment
& Demarcation

Pre-Treatment
Pest Scouting

Carbosulfan Preparation
(Dilution & Calibration)

Foliar Spray Application

Post-Treatment
Pest Scouting (Multiple Intervals)

Sample Collection
(Residue Analysis)

Data Collection
& Statistical Analysis

End: Efficacy Report

Click to download full resolution via product page

Caption: Workflow for assessing the field efficacy of foliar-applied Carbosulfan.

Diagram 3: Logical Flow for Seed Treatment Protocol
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Start: Select Seeds
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Caption: Step-by-step logical flow for the safe and effective treatment of seeds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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